![molecular formula C14H15ClN2O3 B2996169 2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide CAS No. 2411257-83-3](/img/structure/B2996169.png)
2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide
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Overview
Description
2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of Janus kinase 3 (JAK3), an enzyme that plays a crucial role in the immune system.
Scientific Research Applications
2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of several autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. This compound has also been studied for its potential use in the prevention of transplant rejection.
Mechanism of Action
2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide acts as a potent inhibitor of JAK3, an enzyme that plays a crucial role in the immune system. JAK3 is involved in the signaling pathways of several cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, this compound blocks the downstream signaling of these cytokines, leading to a suppression of the immune response.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to reduce the production of cytokines, including IL-2, IL-4, and interferon-gamma (IFN-γ). This compound also reduces the proliferation of T cells and B cells, leading to a suppression of the immune response. In addition, this compound has been shown to reduce the production of autoantibodies in autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide for lab experiments is its specificity for JAK3. This allows researchers to study the specific effects of JAK3 inhibition on the immune system. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to cause liver damage in some animal studies, and its long-term effects on humans are still unknown.
Future Directions
There are several future directions for the study of 2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide. One area of research is the development of more selective JAK3 inhibitors with fewer side effects. Another area of research is the investigation of the potential use of this compound in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus. Finally, the potential use of this compound in combination with other immunosuppressive drugs for the prevention of transplant rejection is an area of ongoing research.
Synthesis Methods
The synthesis method of 2-Chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide involves several steps. The first step involves the reaction between 2-amino-4-chlorobenzoic acid and cyclopropylmethylamine to form 2-amino-4-chlorobenzylcyclopropylmethanamine. This intermediate is then reacted with acetic anhydride to form 2-acetamido-4-chlorobenzylcyclopropylmethanamine. The final step involves the reaction between 2-acetamido-4-chlorobenzylcyclopropylmethanamine and 2-chloro-N-(propan-2-yl)propanamide to form this compound.
properties
IUPAC Name |
2-chloro-N-[3-(cyclopropylmethyl)-2-oxo-1,3-benzoxazol-6-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O3/c1-8(15)13(18)16-10-4-5-11-12(6-10)20-14(19)17(11)7-9-2-3-9/h4-6,8-9H,2-3,7H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGPOIUKPKLJCBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC2=C(C=C1)N(C(=O)O2)CC3CC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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